N-[cyclopentyl(phenyl)methyl]-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[cyclopentyl(phenyl)methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H25NO2/c1-24-19-13-11-16(12-14-19)15-20(23)22-21(18-9-5-6-10-18)17-7-3-2-4-8-17/h2-4,7-8,11-14,18,21H,5-6,9-10,15H2,1H3,(H,22,23)
• InChI Key: MVKYOLZBOLVKTI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC(C2CCCC2)C3=CC=CC=C3

Description

N-[cyclopentyl(phenyl)methyl]-2-(4-methoxyphenyl)acetamide, commonly known as CPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPMA belongs to the family of amides and is known for its analgesic and anti-inflammatory properties. In

Mechanism of Action

CPMA exerts its analgesic and anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in pain and inflammation. CPMA also activates the peroxisome proliferator-activated receptor-gamma (PPAR-gamma), which is involved in the regulation of inflammation and cell differentiation.
Biochemical and Physiological Effects
CPMA has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. CPMA also reduces the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. In addition, CPMA has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

CPMA has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. CPMA also has a high potency and selectivity for COX-2 inhibition, making it a useful tool for studying the role of COX-2 in pain and inflammation. However, CPMA has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. CPMA also has a short half-life, which can limit its effectiveness in some experimental settings.

Future Directions

For research include exploring its potential use in combination therapy and further investigating its safety and efficacy in humans.

Synthesis Methods

CPMA can be synthesized using a multistep process that involves the reaction of 4-methoxybenzylamine with cyclopentylmagnesium bromide, followed by the addition of 2-bromo-4-methoxyacetophenone. The final product is obtained after purification and crystallization. This synthesis method has been optimized to yield high purity and high yield of CPMA.

Scientific Research Applications

CPMA has been extensively studied for its potential therapeutic applications. It has been found to have analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. CPMA has also been shown to have neuroprotective effects and could potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.